Cas no 1113049-90-3 (6-Chloro-5-(trifluoromethyl)nicotinaldehyde)

• Product Name: 6-Chloro-5-(trifluoromethyl)nicotinaldehyde
• CAS No: 1113049-90-3
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• MDL: MFCD18258310
• CID: 1040057
• PubChem ID: 59418598
• Update Time: 2025-04-20

6-Chloro-5-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(trifluoromethyl)nicotinaldehyde
• 6-chloro-5-(trifluoromethyl)-3-Pyridinecarboxaldehyde
• 6-Chloro-5-(trifluoromethyl)nicotildehyde
• 6-chloro-5-(trifluoromethyl)pyridine-3-carbaldehyde
• 2-Chloro-3-trifluoromethylpyridine-5-carboxaldehyde
• SY282908
• AC-29075
• DB-060081
• IPROARAVDNVOJZ-UHFFFAOYSA-N
• A894750
• AB75217
• 1113049-90-3
• CS-0044880
• AKOS016006933
• DTXSID10731934
• AS-65885
• SCHEMBL11922597
• MFCD18258310

• MDL： MFCD18258310
• Inchi： 1S/C7H3ClF3NO/c8-6-5(7(9,10)11)1-4(3-13)2-12-6/h1-3H
• InChI Key： IPROARAVDNVOJZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 208.98600
• Monoisotopic Mass: 208.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.499
• Boiling Point: 250 ºC
• Flash Point: 105 ºC
• PSA: 29.96000
• LogP: 2.56630